Cas no 1934821-79-0 (ethyl 3-aminobicyclo1.1.1pentane-1-carboxylate)

• Product Name: ethyl 3-aminobicyclo1.1.1pentane-1-carboxylate
• CAS No: 1934821-79-0
• CID: 4630260
• PubChem ID: 122237424
• Update Time: 2025-05-20

ethyl 3-aminobicyclo1.1.1pentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-aminobicyclo[1.1.1]pentane-1-carboxylate
• ethyl 3-aminobicyclo1.1.1pentane-1-carboxylate

Additional information on ethyl 3-aminobicyclo1.1.1pentane-1-carboxylate

Professional Introduction to Ethyl 3-aminobicyclo[1.1.1]pentane-1-carboxylate (CAS No. 1934821-79-0)

Ethyl 3-aminobicyclo[1.1.1]pentane-1-carboxylate (CAS No. 1934821-79-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of bicyclic amines, characterized by its unique structural framework, which includes a cycloalkane ring system with an amine functional group. The presence of both an ester and an amine moiety in its molecular structure makes it a versatile intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The chemical structure of Ethyl 3-aminobicyclo[1.1.1]pentane-1-carboxylate consists of a bicyclo[1.1.1]pentane core, which is a three-membered cyclic structure with three carbon atoms and one nitrogen atom. This core is further functionalized by the introduction of an ester group at the 1-position and an amine group at the 3-position. The ester functionality provides a site for further chemical modification, while the amine group can participate in various hydrogen bonding interactions, making it a valuable component in drug design.

In recent years, there has been growing interest in the development of bicyclic compounds due to their potential as pharmacophores in drug discovery. The rigid three-dimensional structure of bicyclo[1.1.1]pentane derivatives often enhances binding affinity and selectivity, which are critical factors in the design of effective pharmaceuticals. Ethyl 3-aminobicyclo[1.1.1]pentane-1-carboxylate has been explored as a building block for more complex molecules, particularly in the synthesis of small-molecule inhibitors targeting various biological pathways.

One of the most compelling aspects of this compound is its utility as a precursor in the synthesis of bioactive molecules. For instance, researchers have utilized Ethyl 3-aminobicyclo[1.1.1]pentane-1-carboxylate to develop novel scaffolds for kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The amine group can be readily modified to introduce specific pharmacophoric elements that enhance binding to target proteins, while the ester group can be used to attach additional functional units or for further derivatization.

The synthesis of Ethyl 3-aminobicyclo[1.1.1]pentane-1-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by nucleophilic substitution to introduce the ester and amine functionalities. Advanced techniques such as transition metal-catalyzed reactions have also been employed to improve efficiency and selectivity in these processes.

In terms of biological activity, preliminary studies have suggested that derivatives of Ethyl 3-aminobicyclo[1.1.1]pentane-1-carboxylate exhibit promising properties as modulators of enzyme activity and receptor binding. For example, modifications at the amine group have been shown to influence interactions with protein targets, leading to enhanced potency and selectivity for therapeutic applications. Additionally, the rigid bicyclic core provides steric constraints that can optimize binding affinity, making this compound a valuable asset in medicinal chemistry.

The versatility of Ethyl 3-aminobicyclo[1.1.1]pentane-1-carboxylate extends beyond its role as a synthetic intermediate; it also serves as a model compound for understanding structural features that contribute to biological activity. Computational studies have been conducted to elucidate its interaction with biological targets, providing insights into how structural modifications can fine-tune pharmacological properties.

The pharmaceutical industry continues to explore new methodologies for incorporating bicyclic structures into drug candidates due to their favorable physicochemical properties and biological relevance. As such, Ethyl 3-aminobicyclo[1.1.1]pentane-1-carboxylate remains an important compound in ongoing research efforts aimed at discovering novel therapeutics.

In conclusion, Ethyl 3-aminobicyclo[1.1.1]pentane-1-carboxylate (CAS No. 1934821-79-0) is a multifaceted compound with significant potential in pharmaceutical chemistry and drug development。 Its unique structural features make it a valuable intermediate for synthesizing complex bioactive molecules。 Ongoing research continues to uncover new applications and synthetic strategies involving this compound， highlighting its importance in advancing medicinal chemistry。